Cas no 2025433-05-8 (2-4-(methoxymethyl)phenylethanethioamide)

• Product Name: 2-4-(methoxymethyl)phenylethanethioamide
• CAS No: 2025433-05-8
• MF: C₁₀H₁₃NOS
• MW: 195.281321287155
• CID: 6594703
• PubChem ID: 165626557
• Update Time: 2025-05-21

2-4-(methoxymethyl)phenylethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-4-(methoxymethyl)phenylethanethioamide
• 2-[4-(methoxymethyl)phenyl]ethanethioamide
• EN300-1774993
• 2025433-05-8

• Inchi： 1S/C10H13NOS/c1-12-7-9-4-2-8(3-5-9)6-10(11)13/h2-5H,6-7H2,1H3,(H2,11,13)
• InChI Key： RYZKEPVAPAJUDU-UHFFFAOYSA-N
• SMILES： S=C(CC1C=CC(COC)=CC=1)N

Computed Properties

• Exact Mass: 195.07178521g/mol
• Monoisotopic Mass: 195.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67.3Ų

Additional information on 2-4-(methoxymethyl)phenylethanethioamide

Comprehensive Guide to 2-4-(Methoxymethyl)phenylethanethioamide (CAS No. 2025433-05-8): Properties, Applications, and Market Insights

2-4-(Methoxymethyl)phenylethanethioamide (CAS No. 2025433-05-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thioamide derivative is characterized by its unique molecular structure, which includes a methoxymethylphenyl group attached to an ethanethioamide backbone. The compound's distinct properties make it a valuable intermediate in the synthesis of various bioactive molecules.

The growing interest in 2-4-(methoxymethyl)phenylethanethioamide is driven by its potential applications in drug discovery and development. Researchers are particularly intrigued by its role as a building block for novel therapeutic agents targeting metabolic disorders and inflammatory diseases. Recent studies have explored its utility in designing enzyme inhibitors, which are crucial for treating conditions like diabetes and autoimmune disorders.

From a chemical perspective, 2-4-(methoxymethyl)phenylethanethioamide exhibits interesting solubility characteristics, being moderately soluble in polar organic solvents while maintaining stability under standard laboratory conditions. This property profile makes it particularly useful for organic synthesis applications where controlled reactivity is required. The compound's methoxymethyl moiety contributes to its enhanced bioavailability compared to similar structures without this functional group.

The pharmaceutical industry has shown increasing demand for 2-4-(methoxymethyl)phenylethanethioamide CAS 2025433-05-8 as a key intermediate in the production of small molecule drugs. Its structural features allow for diverse modifications, enabling medicinal chemists to create libraries of analogs for biological screening. This aligns with current trends in combinatorial chemistry and high-throughput screening approaches that dominate modern drug discovery pipelines.

In agrochemical applications, 2-4-(methoxymethyl)phenylethanethioamide has demonstrated potential as a precursor for crop protection agents. The agricultural sector's focus on developing more efficient and environmentally friendly pesticides has led to renewed interest in thioamide-based compounds. Researchers are investigating its derivatives as possible plant growth regulators or as components in sustainable pest management systems.

The synthesis of 2-4-(methoxymethyl)phenylethanethioamide typically involves multi-step organic reactions starting from commercially available precursors. Modern green chemistry approaches are being applied to optimize its production, reducing waste and improving yields. These advancements are particularly relevant given the current emphasis on sustainable chemical manufacturing practices across the industry.

Analytical characterization of 2-4-(methoxymethyl)phenylethanethioamide CAS 2025433-05-8 employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical applications. The development of robust analytical protocols has become increasingly important as regulatory standards for chemical intermediates continue to tighten globally.

Market analysis indicates steady growth in demand for 2-4-(methoxymethyl)phenylethanethioamide, particularly from contract research organizations and specialty chemical manufacturers. The compound's versatility as a research chemical has made it a valuable asset in academic and industrial laboratories alike. Current pricing trends reflect its status as a high-value specialty chemical with applications in multiple sectors.

Storage and handling of 2-4-(methoxymethyl)phenylethanethioamide require standard laboratory precautions. The compound should be kept in airtight containers under controlled temperature conditions to maintain stability. Proper material safety protocols should always be followed when working with this chemical, in line with general laboratory safety guidelines.

Future research directions for 2-4-(methoxymethyl)phenylethanethioamide CAS 2025433-05-8 may explore its potential in emerging fields such as bioconjugation chemistry and prodrug design. The compound's structural features make it an interesting candidate for developing targeted drug delivery systems. Additionally, its application in material science as a precursor for functional polymers represents another promising avenue for investigation.

For researchers seeking 2-4-(methoxymethyl)phenylethanethioamide suppliers, it's important to verify the compound's purity certificates and analytical data. Reputable manufacturers typically provide comprehensive technical documentation including detailed spectral data and chromatographic purity profiles. The global market offers several sourcing options, with suppliers in North America, Europe, and Asia providing this specialty chemical to the research community.

The environmental fate of 2-4-(methoxymethyl)phenylethanethioamide is an area of ongoing study, particularly regarding its biodegradation pathways. As sustainability becomes increasingly important in chemical development, understanding the ecological impact of such compounds is crucial. Preliminary data suggest that this thioamide derivative may offer advantages over related structures in terms of environmental persistence.

In conclusion, 2-4-(methoxymethyl)phenylethanethioamide (CAS No. 2025433-05-8) represents a versatile and valuable compound with diverse applications in pharmaceutical and agrochemical research. Its unique structural features and adaptable chemistry position it as an important research tool for scientists working across multiple disciplines. As research continues to uncover new potential uses for this compound, its significance in chemical innovation is likely to grow substantially in the coming years.